Cas no 797809-81-5 (5-Methyl-6-nitro-benzothiazol-2-ylamine)

5-Methyl-6-nitro-benzothiazol-2-ylamine structure
797809-81-5 structure
Product Name:5-Methyl-6-nitro-benzothiazol-2-ylamine
CAS No:797809-81-5
MF:C8H7N3O2S
MW:209.225079774857
CID:556711
Update Time:2023-08-02

5-Methyl-6-nitro-benzothiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine,5-methyl-6-nitro-
    • 2-Benzothiazolamine,5-methyl-6-nitro-(9CI)
    • 5-Methyl-6-nitro-benzothiazol-2-ylamine
    • MLS000550821
    • HMS2478P21
    • SMR000178028
    • 5-methyl-6-nitrobenzo[d]thiazol-2-amine
    • Inchi: 1S/C8H7N3O2S/c1-4-2-5-7(14-8(9)10-5)3-6(4)11(12)13/h2-3H,1H3,(H2,9,10)
    • InChI Key: FLAOAQNZIYKJTF-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2C=C(C)C(=CC1=2)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Topological Polar Surface Area: 113
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